Cas no 2169576-83-2 (5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile)

• Product Name: 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile
• CAS No: 2169576-83-2
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 5999728
• PubChem ID: 165524915
• Update Time: 2025-05-20

5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile
• 5-{[3-(ethenyloxy)propyl]amino}pyridine-2-carbonitrile
• 2169576-83-2
• EN300-1274129

• Inchi： 1S/C11H13N3O/c1-2-15-7-3-6-13-11-5-4-10(8-12)14-9-11/h2,4-5,9,13H,1,3,6-7H2
• InChI Key： BOJRVSDPQQOBHK-UHFFFAOYSA-N
• SMILES： O(C=C)CCCNC1C=NC(C#N)=CC=1

Computed Properties

• Exact Mass: 203.105862047g/mol
• Monoisotopic Mass: 203.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.9Ų

Additional information on 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile

Comprehensive Overview of 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile (CAS No. 2169576-83-2)

5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile (CAS No. 2169576-83-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a pyridine-2-carbonitrile core modified with a 3-(ethenyloxy)propylamino side chain, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as an intermediate in synthesizing bioactive molecules, especially those targeting enzyme inhibition or receptor modulation.

In recent years, the demand for nitrile-containing compounds like 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile has surged, driven by their versatility in drug discovery. The compound’s ethenyloxy group offers a reactive site for further functionalization, making it valuable for click chemistry applications. This aligns with the growing trend of fragment-based drug design, where small molecules are used to build larger, more complex structures. Additionally, its pyridine moiety is a common pharmacophore in FDA-approved drugs, underscoring its relevance in modern medicinal chemistry.

The synthesis of CAS No. 2169576-83-2 typically involves multi-step organic reactions, including nucleophilic substitution and cyanation. Its high purity and stability under standard conditions make it suitable for scalable production. Analytical techniques such as HPLC and NMR spectroscopy are employed to confirm its structural integrity. Notably, the compound’s low toxicity profile (as per preliminary studies) has sparked interest in its use for green chemistry initiatives, a hot topic in sustainable scientific research.

From an industrial perspective, 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile is explored for applications beyond pharmaceuticals. For instance, its electron-rich pyridine ring could be leveraged in organic electronics or as a ligand in catalysis. These interdisciplinary applications resonate with current searches for multi-functional chemicals and advanced material precursors. Furthermore, its compatibility with microwave-assisted synthesis—a technique gaining traction for reducing reaction times—positions it as a candidate for high-throughput screening platforms.

As the scientific community prioritizes AI-driven molecular modeling, compounds like CAS No. 2169576-83-2 are increasingly studied in silico. Computational tools predict its interactions with biological targets, accelerating hit-to-lead optimization. This synergy between experimental and theoretical chemistry addresses frequently searched queries about rational drug design and cost-effective R&D. Moreover, patent filings related to its derivatives highlight its commercial potential, particularly in orphan drug development for rare diseases.

In conclusion, 5-{3-(ethenyloxy)propylamino}pyridine-2-carbonitrile exemplifies the convergence of innovation and practicality in chemical research. Its structural features cater to diverse scientific needs, from medicinal chemistry to material science, while aligning with global trends like sustainability and computational advancement. Ongoing studies will likely uncover further utilities, solidifying its role as a cornerstone in next-generation chemical applications.